Cas no 7507-45-1 ( )

• Product Name: &nbsp
• CAS No: 7507-45-1
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 981238
• PubChem ID: 348600
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-benzhydrylpropan-2-amine
• AC1L89WG
• AG-G-99120
• AGN-PC-008M7O
• benzhydryl(isopropyl)amine
• Benzhydryl-isopropyl-amin
• benzhydryl-isopropyl-amine
• CTK5E1056
• N-(1-Methylethyl)diphenylmethylamine
• N-(benzhydryl)propan-2-amine
• N-(diphenylmethyl)propan-2-amine
• NSC407987
• SureCN9843925
• DTXSID30324923
• 7507-45-1
• AKOS000228851
• N-(diphenylmethyl)-isopropylamine
• SCHEMBL9843925
• DAEFOQDMAOMQFU-UHFFFAOYSA-N
• NSC-407987
•  

• Inchi： 1S/C16H19N/c1-13(2)17-16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16-17H,1-2H3
• InChI Key： DAEFOQDMAOMQFU-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.15187
• Monoisotopic Mass: 225.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 315.8°C at 760 mmHg
• Flash Point: 137.7°C
• Refractive Index: 1.552
• PSA: 12.03
• LogP: 4.16490